Cas no 88962-86-1 (1-Bromo-5-iodopentane)

• Product Name: 1-Bromo-5-iodopentane
• CAS No: 88962-86-1
• MF: C₅H₁₀BrI
• MW: 276.941373348236
• CID: 618017
• PubChem ID: 13185398
• Update Time: 2025-06-27

1-Bromo-5-iodopentane Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-bromo-5-iodo-
• 1-bromo-5-iodopentane
• SCHEMBL2734647
• DTXSID40525782
• 88962-86-1
• 1-Bromo-5-iodopentane

• Inchi： 1S/C5H10BrI/c6-4-2-1-3-5-7/h1-5H2
• InChI Key： FWDOLPSHUHIDGX-UHFFFAOYSA-N
• SMILES： ICCCCCBr

Computed Properties

• Exact Mass: 275.90106g/mol
• Monoisotopic Mass: 275.90106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 1-Bromo-5-iodopentane

1-Bromo-5-Iodopentane: A Comprehensive Overview

1-Bromo-5-iodopentane (CAS No: 88962-86-1) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its bromine and iodine substituents on a pentane backbone, exhibits intriguing chemical properties that make it a valuable tool in various research and industrial applications.

The structure of 1-bromo-5-iodopentane is defined by a five-carbon chain with bromine attached to the first carbon and iodine to the fifth carbon. This configuration imparts distinct electronic and steric properties, which are crucial for its reactivity in various chemical reactions. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the construction of complex molecules with specific stereochemical requirements.

One of the most notable aspects of 1-bromo-5-iodopentane is its role in cross-coupling reactions, a cornerstone of modern organic chemistry. The compound's ability to undergo Suzuki-Miyaura coupling reactions has been extensively explored, demonstrating its utility in forming biaryl and heteroaryl compounds with high efficiency. Researchers have reported that the presence of both bromine and iodine substituents enhances the reactivity of the molecule, making it an ideal substrate for these transformations.

Moreover, 1-bromo-5-iodopentane has found applications in polymer science, where it serves as a precursor for the synthesis of functional polymers. Its ability to participate in radical polymerization reactions has led to the development of novel materials with tailored properties, such as improved thermal stability and mechanical strength. These advancements underscore the compound's versatility across diverse scientific disciplines.

In the field of pharmacology, 1-bromo-5-iodopentane has been investigated for its potential as a drug delivery agent. Studies have shown that its unique chemical structure allows for efficient encapsulation of bioactive molecules within nanocarriers, enhancing their bioavailability and targeting capabilities. This application holds promise for advancing therapeutic strategies in oncology and infectious diseases.

The synthesis of 1-bromo-5-iodopentane involves a multi-step process that typically begins with the halogenation of pentane derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These developments align with the growing emphasis on sustainable chemistry practices.

From an analytical standpoint, 1-bromo-5-iodopentane can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity, ensuring its quality for downstream applications.

In conclusion, 1-bromo-5-iodopentane (CAS No: 88962-86-1) is a multifaceted compound with wide-ranging applications in organic synthesis, materials science, and pharmacology. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a key player in advancing scientific discovery and industrial development.